Cas no 1804803-46-0 (4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1804803-46-0
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4837838
• Update Time: 2025-05-24

4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H4F6INO3/c10-8(11,12)3-2-17-4(1-5(18)19)7(6(3)16)20-9(13,14)15/h2H,1H2,(H,18,19)
• InChI Key： AKEHWFYAIBBLLY-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CN=C(CC(=O)O)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1804803-46-0)

4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1804803-46-0) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are increasingly sought after due to their unique electronic and steric properties. The presence of both trifluoromethoxy and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in fluorinated compounds stems from their ability to improve metabolic stability, bioavailability, and binding affinity in drug discovery. Researchers frequently search for terms like "fluorinated pyridine synthesis" or "trifluoromethylated intermediates", highlighting the demand for such building blocks. 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetic acid addresses these needs, offering a versatile scaffold for designing novel therapeutics and crop protection agents.

From a structural perspective, the iodo-substitution at the 4-position of the pyridine ring provides a strategic handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. This feature aligns with the trending topic of "C-H activation in medicinal chemistry", a technique widely discussed in academic and industrial circles. The compound’s acetic acid moiety further expands its utility, enabling conjugation with amines or alcohols to form amides or esters, respectively.

In the context of green chemistry, the synthesis and application of 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetic acid are often scrutinized for sustainability. Queries like "eco-friendly fluorination methods" or "catalytic C-I bond activation" reflect this concern. Recent advancements in flow chemistry and photocatalysis have opened new avenues for optimizing the production of such compounds, reducing waste and energy consumption.

The compound’s relevance extends to material science, where fluorinated pyridines are explored for their electronic properties. Searches for "organic semiconductors" or "fluorinated π-systems" underscore this interdisciplinary appeal. Its potential use in OLEDs or conductive polymers is an active area of investigation, driven by the demand for high-performance materials in flexible electronics.

Quality control and analytical characterization of 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetic acid are critical for ensuring reproducibility in research. Techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography are commonly employed, as indicated by frequent searches for "fluorine NMR interpretation" or "HPLC method development for fluorinated compounds". These analytical challenges highlight the compound’s complexity and the need for standardized protocols.

In summary, 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1804803-46-0) is a multifaceted compound bridging pharmaceutical innovation, sustainable chemistry, and advanced materials. Its structural features and reactivity profile cater to cutting-edge research trends, making it a subject of enduring interest across scientific disciplines.